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An In-depth Technical Guide to the Physical and Chemical Properties of DL-Methionine

For Researchers, Scientists, and Drug Development Professionals

DL-Methionine, a racemic mixture of the D- and L-enantiomers of the essential sulfur-

containing amino acid methionine, plays a critical role in various biological processes, including

protein synthesis, methylation reactions, and the biosynthesis of other sulfur-containing

compounds.[1][2] Its unique properties make it a subject of interest in nutrition,

pharmaceuticals, and clinical research.[3] This guide provides a comprehensive overview of the

physical and chemical properties of DL-Methionine, detailed experimental protocols, and

visualizations of its metabolic and signaling roles.

Physical and Chemical Properties
The physical and chemical characteristics of DL-Methionine are summarized below. These

properties are fundamental to its handling, formulation, and biological activity.

General and Physical Properties
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Property Value

Chemical Name (RS)-2-Amino-4-(methylthio)butyric acid[4]

Molecular Formula C5H11NO2S[4]

Molecular Weight 149.21 g/mol

Appearance
White, crystalline powder or small flakes with a

characteristic odor.

Melting Point Approximately 270-284 °C (with decomposition).

Density 1.340 g/cm³

Optical Rotation

Optically inactive. A 0.050 g/mL solution in 1 M

HCl has an angle of optical rotation between

-0.05° and +0.05°.

Solubility and pH
Property Value

Solubility in Water
Sparingly soluble; 1 g dissolves in about 30 mL

of water. At 20 °C, the solubility is 2.9 g/100 mL.

Solubility in Organic Solvents
Very slightly soluble in ethanol. Practically

insoluble in ether.

Solubility in Acids and Bases
Dissolves in dilute acids and in dilute solutions

of alkali hydroxides.

pH

A 1% solution (1 in 100) has a pH between 5.6

and 6.1. A 20 mg/mL solution in carbon-dioxide-

free water has a pH between 5.4 and 6.1.

Acidity
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Property Value

pKa1 (α-carboxyl group) 2.28

pKa2 (α-ammonium group) 9.21

Isoelectric Point (pI) 5.74

Spectroscopic Data
Property Details

UV-Vis Spectrum

Strong absorption at 190 nm, which rapidly

decreases and levels off around 250 nm. For

HPLC analysis, a detection wavelength of 200

nm is often used.

Infrared (IR) Spectrum

Characteristic bands for the amino group

(υ(NH2)) are observed in the region of 3100-

3309 cm⁻¹. The deformation frequency for the

zwitterionic NH3+ group (δ(NH3+)) appears

around 1615 cm⁻¹.

¹H NMR Spectrum (in D₂O)

Chemical shifts are observed at approximately

3.86 ppm, 2.64 ppm, 2.23-2.09 ppm, and 2.14

ppm.

Experimental Protocols
Detailed methodologies are crucial for the accurate determination of the physicochemical

properties of DL-Methionine.

Determination of Solubility (Gravimetric Method)
This protocol outlines a standard gravimetric method for determining the solubility of an amino

acid like DL-Methionine in a given solvent.

Preparation of Supersaturated Solution: An excess amount of DL-Methionine is added to a

known volume of the solvent (e.g., water, ethanol) in a sealed container, such as an

Eppendorf tube.
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Equilibration: The solution is agitated (e.g., shaken) at a constant temperature (e.g., 298.15

K) for an extended period (e.g., 24-48 hours) to ensure that solid-liquid equilibrium is

reached.

Phase Separation: The solution is centrifuged to separate the undissolved solid from the

saturated liquid phase.

Sample Analysis: A known volume of the clear supernatant is carefully transferred to a pre-

weighed container.

Solvent Evaporation: The solvent is evaporated from the supernatant (e.g., by heating or

under vacuum).

Mass Determination: The container with the dried solute is weighed. The mass of the

dissolved DL-Methionine is calculated by subtracting the initial weight of the container.

Calculation of Solubility: The solubility is expressed as the mass of the solute per unit volume

or mass of the solvent.
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Experimental Workflow for Solubility Determination

Prepare Supersaturated Solution
(Excess DL-Methionine in Solvent)

Equilibrate
(Constant Temperature & Agitation)

Separate Phases
(Centrifugation)

Collect Supernatant
(Known Volume)

Evaporate Solvent

Weigh Dried Solute

Calculate Solubility
(Mass/Volume)
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Workflow for gravimetric solubility determination.

Determination of Melting Point
The melting point of DL-Methionine is determined using a capillary melting point apparatus.

Sample Preparation: A small amount of finely powdered, dry DL-Methionine is packed into a

capillary tube.
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Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate. A rapid heating rate can be used initially,

followed by a slower rate (e.g., 1-2 °C per minute) as the expected melting point is

approached.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which it becomes completely liquid (clear point) are recorded. Since DL-

Methionine decomposes, the temperature at which decomposition is observed is noted.

Purity Check: A sharp melting range (typically 1-2 °C) is indicative of a pure substance.

Role in Metabolism and Signaling
Methionine is a central node in cellular metabolism, connecting protein synthesis, one-carbon

metabolism, and transsulfuration pathways. Its metabolites, particularly S-adenosylmethionine

(SAM), are critical for numerous cellular functions.

Methionine Metabolism
DL-Methionine, once absorbed, is primarily converted to its biologically active L-enantiomer. L-

Methionine is then activated to S-adenosylmethionine (SAM), the universal methyl donor for

the methylation of DNA, proteins, and lipids. The methionine cycle regenerates methionine

from homocysteine, while the transsulfuration pathway converts homocysteine to cysteine, a

precursor for the antioxidant glutathione.
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Central Role of Methionine in Metabolism
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Overview of Methionine Metabolism Pathways.
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Methionine and Cellular Signaling
The availability of methionine is sensed by cells and influences key signaling pathways that

control cell growth, proliferation, and metabolism. For example, methionine and its derivative

SAM can activate the mTORC1 (mechanistic target of rapamycin complex 1) pathway, a

master regulator of cell growth. This signaling cascade promotes anabolic processes like

protein and nucleotide synthesis.

Methionine-Sensing and mTORC1 Signaling

Anabolic Processes
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Levels
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mTORC1 Activation
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Methionine's role in activating mTORC1 signaling.

Relevance in Drug Development
The essential role of methionine in cellular metabolism makes its associated enzymes and

pathways attractive targets for drug design.
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Anticancer Therapy: Many cancer cells exhibit "methionine dependency," meaning they have

an elevated requirement for methionine to grow and proliferate. This has led to the

exploration of methionine restriction diets and the development of methionine-depleting

enzymes (like methioninase) as potential cancer therapies.

Antibacterial Agents: Enzymes in the methionine synthesis and utilization pathways are

potential targets for novel antibiotics. Inhibitors of enzymes like methionyl-tRNA synthetase

and peptide deformylase are being investigated for their antibacterial properties.

Hepatoprotective Agent: Methionine is used to prevent liver damage in cases of

acetaminophen poisoning. It is thought to work by replenishing levels of the antioxidant

glutathione, which is depleted during acetaminophen overdose.

Nutraceuticals: As a precursor to SAMe, methionine is used in supplements aimed at

supporting joint health and mood regulation.

This guide provides a foundational understanding of the physicochemical properties of DL-

Methionine and its biological significance, offering valuable information for professionals in

research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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